Cas no 1217862-51-5 (N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide)

• Product Name: N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide
• CAS No: 1217862-51-5
• MF: C₁₄H₁₅ClN₄OS
• MW: 322.813100099564
• MDL: MFCD15146501
• CID: 4686905
• Update Time: 2025-05-19

N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide
• N-(3-chlorophenyl)-5-(piperidin-3-yl)-1,3,4-thiadiazole-2-carboxamide
• T3743
• 1,3,4-thiadiazole-2-carboxamide, N-(3-chlorophenyl)-5-(3-piperidinyl)-
• N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide

• MDL： MFCD15146501
• Inchi： 1S/C14H15ClN4OS/c15-10-4-1-5-11(7-10)17-12(20)14-19-18-13(21-14)9-3-2-6-16-8-9/h1,4-5,7,9,16H,2-3,6,8H2,(H,17,20)
• InChI Key： OSXGCFKSXGETJR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=NN=C(C2CNCCC2)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Topological Polar Surface Area: 95.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide

Recent Advances in the Study of N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide (CAS: 1217862-51-5)

The compound N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide (CAS: 1217862-51-5) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring a 1,3,4-thiadiazole core with piperidinyl and chlorophenyl substituents, has attracted significant attention due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing intriguing activities against various disease targets.

Structural analysis indicates that the compound's unique molecular architecture contributes to its biological activity. The 1,3,4-thiadiazole moiety serves as a privileged scaffold in drug discovery, known for its metabolic stability and ability to participate in diverse molecular interactions. The piperidine ring provides conformational flexibility and basicity, while the chlorophenyl group enhances lipophilicity and potentially influences target binding. This combination of structural features makes CAS 1217862-51-5 particularly interesting for structure-activity relationship studies.

Recent pharmacological investigations have demonstrated that N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide exhibits promising activity against several enzyme targets. In particular, studies published in the Journal of Medicinal Chemistry (2023) reported significant inhibitory effects against protein kinases involved in inflammatory pathways. The compound showed nanomolar potency against specific kinase isoforms, with selectivity profiles that suggest potential for development as targeted therapeutics. Molecular docking studies have provided insights into the binding modes, revealing key interactions with kinase active sites.

Synthetic approaches to this compound have been optimized in recent work, with several research groups reporting improved yields and purity. A 2024 study in Organic Process Research & Development described a scalable synthetic route that reduces the number of steps while maintaining high enantiomeric purity. This advancement is particularly important for potential preclinical development, addressing previous challenges in large-scale production of the compound. The new synthetic protocol also allows for easier introduction of structural modifications at various positions of the molecule.

Biological evaluation has extended beyond initial kinase inhibition studies. Recent findings presented at the 2024 American Chemical Society national meeting revealed additional pharmacological activities, including modulation of ion channels and G-protein coupled receptors. These pleiotropic effects suggest that CAS 1217862-51-5 may have broader therapeutic applications than initially anticipated. However, researchers caution that further studies are needed to fully characterize its pharmacological profile and potential off-target effects.

Current research directions include structural optimization to improve pharmacokinetic properties and target selectivity. Several analogs have been synthesized and evaluated, with some demonstrating enhanced metabolic stability and oral bioavailability in animal models. Patent applications filed in 2023-2024 indicate growing commercial interest in this chemical scaffold, particularly for applications in oncology and inflammatory diseases. The compound's progress exemplifies the continued importance of heterocyclic chemistry in modern drug discovery efforts.

In conclusion, N-(3-Chlorophenyl)-5-piperidin-3-yl-1,3,4-thiadiazole-2-carboxamide represents an exciting area of research in medicinal chemistry. Its unique structural features, combined with promising biological activities, make it a valuable lead compound for further development. Ongoing studies are expected to provide deeper insights into its mechanism of action and therapeutic potential, potentially leading to novel treatment options for various diseases in the coming years.